(R)-1-(Trifluoromethoxy)butan-2-amine hcl

• IUPAC Name: (2R)-1-(trifluoromethoxy)butan-2-amine;hydrochloride
• InChI: InChI=1S/C5H10F3NO.ClH/c1-2-4(9)3-10-5(6,7)8;/h4H,2-3,9H2,1H3;1H/t4-;/m1./s1
• InChI Key: NLOODZLEUWPYDA-PGMHMLKASA-N
• Canonical SMILES: CCC(COC(F)(F)F)N.Cl
• Isomeric SMILES: CC[C@H](COC(F)(F)F)N.Cl
• Molecular Formula: C5H11ClF3NO
• Molecular Weight: 193.59 g/mol
• CAS No.: 2361610-20-8

Description

Synthesis Analysis

Amines can be synthesized in a number of ways. For example, primary amines can be synthesized by the reaction of ammonia with alkyl halides. Acyl chlorides and acid anhydrides react with primary and secondary amines to form amides.

Molecular Structure Analysis

In amines, the nitrogen atom is attached to either hydrogen atoms or organic groups. If it’s attached to one organic group, it forms a primary amine. If it’s attached to two organic groups, it forms a secondary amine. If it’s attached to three organic groups, it forms a tertiary amine.

Chemical Reactions Analysis

Amines undergo several reactions due to the presence of the nitrogen atom. They can react with acids to form ammonium salts. They can also react with nitrous acid to form diazonium salts, which can further react to form a variety of compounds. Primary amines can react with carbonyl compounds to form imines.

Mechanism of Action

The mechanism of action of amines largely depends on their basicity. They can accept a proton from a Bronsted-Lowry acid to form a more stable molecule.

Safety and Hazards

Amines can be corrosive and are often harmful if inhaled, swallowed, or in contact with the skin. They can cause burns and eye damage.

Future Directions

The future directions in the field of amines could involve finding new synthesis methods, discovering new reactions, and exploring their use in various industries.